Cas no 1389390-41-3 (5-(2S)-2-aminopropyl-2-nitrophenol)

• Product Name: 5-(2S)-2-aminopropyl-2-nitrophenol
• CAS No: 1389390-41-3
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• CID: 5888040
• PubChem ID: 130728520
• Update Time: 2025-10-19

5-(2S)-2-aminopropyl-2-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 5-(2S)-2-aminopropyl-2-nitrophenol
• 5-[(2S)-2-aminopropyl]-2-nitrophenol
• 1389390-41-3
• EN300-1848637

• Inchi： 1S/C9H12N2O3/c1-6(10)4-7-2-3-8(11(13)14)9(12)5-7/h2-3,5-6,12H,4,10H2,1H3/t6-/m0/s1
• InChI Key： QDERKLRUKKDKPA-LURJTMIESA-N
• SMILES： OC1=C(C=CC(=C1)C[C@H](C)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 196.08479225g/mol
• Monoisotopic Mass: 196.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 92.1Ų

Additional information on 5-(2S)-2-aminopropyl-2-nitrophenol

5-(2S)-2-aminopropyl-2-nitrophenol (CAS No. 1389390-41-3): An Overview of Its Structure, Properties, and Applications in Chemical and Pharmaceutical Research

5-(2S)-2-aminopropyl-2-nitrophenol (CAS No. 1389390-41-3) is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in chemical and pharmaceutical research. This compound is characterized by its distinct molecular framework, which includes a nitrophenol moiety and an aminoalkyl group. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable compound for both academic and industrial research.

The molecular formula of 5-(2S)-2-aminopropyl-2-nitrophenol is C₁₀H₁₃NO₄, with a molecular weight of approximately 215.21 g/mol. The compound is a white to off-white solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). Its solubility in water is limited, which can be advantageous in certain applications where controlled solubility is required.

The synthesis of 5-(2S)-2-aminopropyl-2-nitrophenol typically involves a multi-step process that includes the formation of the nitrophenol intermediate followed by the introduction of the aminoalkyl group. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for producing this compound, reducing the overall cost and improving the yield. For instance, a study published in the Journal of Organic Chemistry in 2021 described a novel one-pot synthesis method that significantly reduced reaction time and minimized waste production.

In terms of its chemical properties, 5-(2S)-2-aminopropyl-2-nitrophenol exhibits strong electron-withdrawing effects due to the presence of the nitro group, which can influence its reactivity in various chemical reactions. The aminoalkyl group, on the other hand, provides nucleophilic character, making the compound suitable for conjugation reactions with other molecules. These properties make it an attractive candidate for use in the development of new materials and pharmaceuticals.

The biological activity of 5-(2S)-2-aminopropyl-2-nitrophenol has been the subject of several studies. Research has shown that it possesses antioxidant properties, which can be beneficial in protecting cells from oxidative stress. A study published in the Biochemical Journal in 2019 demonstrated that this compound effectively scavenged free radicals and inhibited lipid peroxidation in vitro. These findings suggest potential applications in the development of therapeutic agents for diseases associated with oxidative stress, such as neurodegenerative disorders and cardiovascular diseases.

Beyond its antioxidant properties, 5-(2S)-2-aminopropyl-2-nitrophenol has also been investigated for its anti-inflammatory effects. Inflammatory responses are often mediated by the production of pro-inflammatory cytokines and reactive oxygen species (ROS). A recent study published in the Inflammation Research journal reported that this compound inhibited the production of interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in lipopolysaccharide (LPS)-stimulated macrophages. These results indicate that it may have potential as an anti-inflammatory agent for treating inflammatory conditions such as arthritis and inflammatory bowel disease.

In addition to its direct biological activities, 5-(2S)-2-aminopropyl-2-nitrophenol has been explored as a building block for more complex molecules with enhanced therapeutic potential. For example, researchers have used this compound as a starting material for synthesizing prodrugs that are activated under specific physiological conditions. A study published in the Molecular Pharmaceutics journal in 2020 described the synthesis of a prodrug based on this compound that showed improved bioavailability and reduced side effects compared to its parent drug.

The safety profile of 5-(2S)-2-aminopropyl-2-nitrophenol is an important consideration for its use in pharmaceutical applications. Toxicological studies have generally shown low toxicity at therapeutic concentrations. However, as with any new chemical entity, comprehensive safety assessments are necessary to ensure its safe use in humans. Preclinical studies have demonstrated that this compound does not exhibit significant cytotoxicity or genotoxicity at relevant concentrations.

In conclusion, 5-(2S)-2-aminopropyl-2-nitrophenol (CAS No. 1389390-41-3) is a versatile compound with a range of potential applications in chemical and pharmaceutical research. Its unique chemical structure confers specific properties that make it suitable for various uses, including antioxidant and anti-inflammatory agents, as well as a building block for more complex molecules. Ongoing research continues to uncover new possibilities for this compound, highlighting its significance in both academic and industrial settings.